2-(2,6-dichlorophenyl)-N-4-pyridinylacetamide

• IUPAC Name: 2-(2,6-dichlorophenyl)-N-pyridin-4-ylacetamide
• InChI: InChI=1S/C13H10Cl2N2O/c14-11-2-1-3-12(15)10(11)8-13(18)17-9-4-6-16-7-5-9/h1-7H,8H2,(H,16,17,18)
• InChI Key: COKXSNDKACEJIW-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C(=C1)Cl)CC(=O)NC2=CC=NC=C2)Cl
• Molecular Formula: C13H10Cl2N2O
• Molecular Weight: 281.13 g/mol
• Solubility: >42.2 [ug/mL] (The mean of the results at pH 7.4)

Description

Synthesis Analysis

The synthesis of derivatives similar to 2-(2,6-dichlorophenyl)-N-4-pyridinylacetamide involves intricate chemical reactions. For example, synthetic routes to compounds structurally related to it have been described, showcasing the chemical oxidation of these compounds with different oxidants under varying conditions, leading to multiple products characterized by spectroscopic methods and X-ray crystallography (Pailloux et al., 2007). This highlights the complexity and versatility in the synthesis of such compounds.

Molecular Structure Analysis

The molecular structure of related compounds has been extensively studied using various techniques, including spectroscopy and crystallography. For instance, studies on compounds with similar molecular frameworks have revealed detailed insights into their molecular conformations and the impact of substituents on their overall structure (Kamala et al., 2008). This underlines the significance of structural analysis in understanding the properties and potential applications of these compounds.

Chemical Reactions and Properties

Chemical reactions involving this compound derivatives have shown a range of outcomes based on reactants and conditions. The oxidation reactivity and resultant products from interactions with acids and bases provide insights into the compound's reactivity and stability under different chemical conditions (Fanwick et al., 1990).

Physical Properties Analysis

The physical properties of compounds akin to this compound, such as solubility, melting point, and crystal structure, are crucial for their practical applications. Studies have detailed these properties, providing a basis for further research and application development. For instance, the crystal structures of certain compounds have been elucidated, revealing their geometric and intermolecular interactions, which are essential for understanding their physical characteristics (Narayana et al., 2016).

Chemical Properties Analysis

The chemical properties, including reactivity, stability, and interactions with other molecules, are pivotal for the utilization of this compound in various domains. Research has shown how the introduction of different functional groups affects the compound's chemical behavior, offering insights into designing derivatives with tailored properties for specific applications (Binyamin et al., 2006).

Mechanism of Action

Target of Action

It’s structurally similar to diclofenac , a non-steroidal anti-inflammatory drug (NSAID), which primarily targets cyclooxygenase (COX)-1 and COX-2 enzymes . These enzymes are responsible for producing prostaglandins, which contribute to inflammation and pain signaling .

Mode of Action

If we consider its structural similarity to diclofenac, it may also inhibit cox-1 and cox-2 enzymes . This inhibition reduces the production of prostaglandins, thereby decreasing inflammation and pain .

Biochemical Pathways

The compound undergoes bioactivation by cytochrome P450 oxidation to chemically reactive metabolites . These metabolites can react with endogenous nucleophiles such as glutathione (GSH) and proteins . This process may play a role in the idiosyncratic hepatotoxicity associated with the drug .

Pharmacokinetics

Diclofenac, a structurally similar compound, is 100% absorbed after oral administration compared to intravenous (iv) administration . Due to first-pass metabolism, only about 50% of the absorbed dose is systemically available . Food has no significant effect on the extent of Diclofenac absorption .

Result of Action

The inhibition of cox-1 and cox-2 enzymes, as seen in diclofenac, results in a decrease in prostaglandin synthesis . This leads to a reduction in inflammation and pain .

Safety and Hazards

The safety data sheet for “2,6-Dichlorophenyl isocyanate” indicates that it is considered hazardous. It can cause skin irritation, serious eye irritation, and may cause allergy or asthma symptoms or breathing difficulties if inhaled.

Future Directions

Future research could focus on the synthesis, characterization, and application of “2-(2,6-dichlorophenyl)-N-4-pyridinylacetamide”. For instance, a study on polymorphism and cocrystal salt formation of 2-((2,6-dichlorophenyl)amino)benzoic acid, a potential non-steroidal anti-inflammatory drug, was conducted to investigate the effect of double Cl–CH3 exchange.